Cas no 2228888-38-6 (2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228888-38-6
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6369392
• PubChem ID: 165798975
• Update Time: 2025-07-17

2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• EN300-1947511
• 2228888-38-6

• Inchi： 1S/C8H9BrF2N2/c1-8(12,7(10)11)6-3-2-5(9)4-13-6/h2-4,7H,12H2,1H3
• InChI Key： LICZKUNIBUAGMJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine

Research Brief on 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine (CAS: 2228888-38-6): Recent Advances and Applications

The compound 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine (CAS: 2228888-38-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and potential therapeutic applications. The molecule's unique structural features, combining a bromopyridine moiety with a difluorinated amine group, make it an attractive building block for the development of novel bioactive compounds.

Recent studies have demonstrated the compound's utility as a key intermediate in the synthesis of kinase inhibitors, particularly targeting JAK and BTK family kinases. A 2023 publication in the Journal of Medicinal Chemistry reported its incorporation into a series of potent and selective JAK3 inhibitors, showing improved metabolic stability compared to previous generations of compounds. The presence of the 5-bromo substituent on the pyridine ring allows for further functionalization through cross-coupling reactions, while the difluorinated amine moiety contributes to enhanced membrane permeability.

In the field of CNS drug discovery, researchers have explored 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine as a precursor for novel NMDA receptor modulators. A recent patent application (WO2023056789) describes its conversion to compounds showing neuroprotective effects in animal models of ischemic stroke. The difluoromethyl group appears to play a crucial role in maintaining optimal lipophilicity for blood-brain barrier penetration while avoiding excessive accumulation in peripheral tissues.

Significant progress has been made in optimizing synthetic routes to this compound. A 2024 study in Organic Process Research & Development reported a scalable, high-yield (82%) synthesis starting from 2,5-dibromopyridine, featuring a novel copper-catalyzed amination step. This improved synthetic accessibility has facilitated broader investigation of the compound's pharmacological potential and enabled structure-activity relationship studies of its derivatives.

Emerging applications in radiopharmaceutical development have also been reported. The bromine atom in 2-(5-bromopyridin-2-yl)-1,1-difluoropropan-2-amine provides a convenient site for isotopic labeling, with recent work demonstrating its successful incorporation into PET tracers for imaging neuroinflammation. Researchers at several academic medical centers are currently evaluating fluorine-18 labeled analogs for their potential in early diagnosis of neurodegenerative diseases.

While preclinical data are encouraging, further studies are needed to fully characterize the safety profile and therapeutic potential of compounds derived from this scaffold. Current research efforts are focused on addressing metabolic stability concerns and improving target selectivity. The compound's versatility suggests it will continue to be an important tool in medicinal chemistry for the foreseeable future, with potential applications spanning multiple therapeutic areas including oncology, neurology, and immunology.